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Compound of Interest

Compound Name: Benzamide, N-(1-methylpropyl)-
CAS No.: 879-71-0
Cat. No.: B11991763
Get Quote
. J

N-substituted benzamides represent a cornerstone class of compounds in organic synthesis
and medicinal chemistry. Their structural motif, characterized by a benzene ring attached to a
carbonyl group which is in turn bonded to a nitrogen atom, serves as a versatile scaffold for a
vast array of applications. Within this family, N-sec-butylbenzamide is a distinct isomer whose
specific stereochemical and electronic properties make it a valuable intermediate and a subject
of study.

This guide provides a comprehensive technical overview of N-sec-butylbenzamide, designed
for researchers, scientists, and drug development professionals. We will delve into its core
structural features, contrasting it with its isomers, and explore detailed methodologies for its
synthesis and characterization. The narrative emphasizes the causality behind experimental
choices, grounding theoretical knowledge in practical, field-proven insights to ensure a self-
validating and authoritative resource.

Core Chemical Identity and Physicochemical
Properties

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11991763#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11991763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A precise understanding of a molecule's structure is the foundation of all subsequent chemical
and biological investigation. For N-sec-butylbenzamide, this begins with differentiating it from
its structural isomers, as the point of attachment on the butyl chain profoundly influences its
physical properties and reactivity.

Chemical Structure and Isomerism

N-sec-butylbenzamide features a benzoyl group attached to the nitrogen atom of a sec-
butylamine moiety. The prefix "sec-" indicates that the nitrogen is bonded to the secondary
carbon of the butyl group (carbon-2 of the butane chain).[1] This is distinct from its isomers: N-
n-butylbenzamide (straight chain), N-isobutylbenzamide (branched chain attached at a primary
carbon), and N-tert-butylbenzamide (attachment at a tertiary carbon).

The IUPAC name for N-sec-butylbenzamide is N-(butan-2-yl)benzamide. Its molecular formula
is C11H1sNO.

Caption: Chemical structure of N-sec-butylbenzamide (N-(butan-2-yl)benzamide).

Physicochemical Data Summary

Quantitative data provides a clear reference for experimental design and material handling. The
key properties of N-sec-butylbenzamide are summarized below.

Property Value Source

IUPAC Name N-(butan-2-yl)benzamide [1]

Synonyms N-sec-Butyl-benzamide

CAS Number 879-71-0

Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol [2][3]

Appearance :Z;J;cally awhite to off-white General Observation

Synthesis and Structural Elucidation
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The synthesis and subsequent confirmation of structure are fundamental workflows in chemical
research. The protocols described here are designed to be self-validating, where the analytical
data from the characterization steps directly confirms the outcome of the synthesis.

Synthetic Pathway: Acylation of sec-Butylamine

A robust and widely applicable method for synthesizing N-substituted benzamides is the
acylation of the corresponding amine with benzoyl chloride.[4] This reaction is favored due to
the high reactivity of the acyl chloride electrophile.

Causality of Experimental Design:

e Reactants: sec-Butylamine serves as the nucleophile, attacking the electrophilic carbonyl
carbon of benzoyl chloride.

e Solvent: A non-protic solvent like dichloromethane (DCM) or diethyl ether is used to dissolve
the reactants without participating in the reaction.

o Base: Atertiary amine, such as triethylamine or pyridine, is added as an acid scavenger. It
neutralizes the hydrochloric acid (HCI) byproduct generated during the reaction, preventing
the protonation of the sec-butylamine reactant and driving the equilibrium towards the
product.
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Caption: Experimental workflow for the synthesis of N-sec-butylbenzamide.
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Experimental Protocol: Synthesis of N-sec-butylbenzamide

Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add sec-
butylamine (1.0 eq.) and triethylamine (1.1 eq.) to anhydrous dichloromethane. Cool the
mixture to 0°C in an ice bath.

Addition: Slowly add benzoyl chloride (1.05 eq.) dropwise to the stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring
progress by Thin Layer Chromatography (TLC).

Quenching & Workup: Upon completion, dilute the mixture with DCM. Transfer to a
separatory funnel and wash sequentially with 1M HCI, saturated aqueous NaHCOs, and
brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa), filter, and
concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g.,
ethyl acetate/hexanes) or by silica gel column chromatography.

Spectroscopic Characterization: A Self-Validating
System

The identity and purity of the synthesized N-sec-butylbenzamide must be rigorously confirmed.
Spectroscopic analysis provides a detailed fingerprint of the molecule.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of organic molecules.

e 1H NMR: The spectrum will show distinct signals corresponding to each unique proton
environment:

o Aromatic Protons: A complex multiplet pattern between 7.3-7.8 ppm corresponding to the
five protons on the benzene ring.[5]
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o Amide Proton (N-H): A broad singlet, typically between 5.5-8.5 ppm, whose position can
vary with concentration and solvent.[5]

o sec-Butyl Protons: A multiplet for the CH proton attached to the nitrogen, a multiplet for the
CHz2 group, a doublet for one CHs group, and a triplet for the terminal CHs group.

e 13C NMR: The spectrum will show the expected number of carbon signals, including the
characteristic downfield signal for the carbonyl carbon (C=0) around 167 ppm.[6]

Expert Insight - The Impact of Rotamers: The amide C-N bond has significant double-bond
character, which restricts free rotation. This can lead to the existence of cis and trans rotamers
that are in slow exchange on the NMR timescale at room temperature.[5] This phenomenon
may cause a doubling or significant broadening of peaks corresponding to the protons on the
sec-butyl group. Performing Variable Temperature (VT) NMR is a definitive method to confirm
this; as the temperature is increased, the rate of rotation increases, causing the separate
signals to coalesce into single, sharp, averaged peaks.[5]

2.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

N-H Stretch: A sharp, medium-intensity absorption band around 3300-3500 cm~1.[7]

C=0 (Amide I) Stretch: A very strong and sharp absorption band around 1650-1680 cm~1.[7]
[8]

Aromatic C-H Stretch: Signals appearing just above 3000 cm~1.

Aliphatic C-H Stretch: Signals appearing just below 3000 cm~1.

Applications in Research and Drug Development

While N-sec-butylbenzamide may not be a final drug product itself, it belongs to a class of
molecules that are critical as intermediates and scaffolds in pharmaceutical research.

o Synthetic Intermediate: The benzamide moiety can participate in or direct further chemical
transformations. For example, related N-butyl-2-benzyloxybenzamides have been used in
Wittig rearrangements to synthesize phthalide natural products and 3-aryl-3-

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pdf.benchchem.com/1618/Technical_Support_Center_Interpreting_Complex_NMR_Spectra_of_N_Isobutylbenzamide.pdf
https://www.mdpi.com/1420-3049/26/8/2367
https://pdf.benchchem.com/1618/Technical_Support_Center_Interpreting_Complex_NMR_Spectra_of_N_Isobutylbenzamide.pdf
https://pdf.benchchem.com/1618/Technical_Support_Center_Interpreting_Complex_NMR_Spectra_of_N_Isobutylbenzamide.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.researchgate.net/publication/276324631_FTIR_investigation_of_solvent_effects_of_N-methyl_and_N-tert-butyl_benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11991763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

benzyloxyisoindolinone anticancer agents.[9] This highlights the utility of the N-
alkylbenzamide framework in building complex molecular architectures.

o Scaffold in Drug Discovery: The N-substituted benzamide scaffold is prevalent in medicinal
chemistry. For instance, a series of N-benzyl benzamide derivatives were developed as
potent and selective sub-nanomolar inhibitors of butyrylcholinesterase (BChE), an important
target in the treatment of advanced Alzheimer's disease.[10] These studies underscore the
value of exploring different N-substituents, like the sec-butyl group, to modulate properties
such as binding affinity, selectivity, and pharmacokinetics.

Safety and Handling

As a laboratory chemical, N-sec-butylbenzamide should be handled with appropriate care.
While specific toxicity data is limited, information from related compounds provides guidance.
N-Butylbenzamide is listed as causing serious eye damage.[2] General safety protocols should
therefore be strictly followed.

o Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves.[11]

« Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[12] Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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